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Compound of Interest

Compound Name: tetranor-PGDM

Cat. No.: B566031 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of tetranor-PGDM, a critical metabolite of prostaglandin D2

(PGD2) utilized in various research applications. Adherence to these guidelines will help

maintain a safe laboratory environment and ensure regulatory compliance.

Understanding the Compound: Key Data
Tetranor-PGDM is typically supplied as a solution, and its physical and chemical properties are

crucial for determining the correct handling and disposal methods. The following table

summarizes key quantitative data for tetranor-PGDM and its common formulations.

Property Value Citation

Chemical Formula C₁₆H₂₄O₇ [1]

Molar Mass 328.4 g/mol [1]

Supplied As
A solution in methanol or

methyl acetate.
[1][2]

Storage Temperature -80°C [1]

Stability ≥ 1 year at -80°C

Solubility (PBS, pH 7.2) 1 mg/ml
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Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is critical to consult the Safety Data Sheet (SDS)

and adhere to all institutional and local regulations regarding hazardous waste management.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield. The SDS for related

compounds indicates a risk of serious eye irritation.

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Use a lab coat. In case of skin contact, immediately wash the

affected area with soap and water.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of vapors.

First Aid Measures:

Eye Contact: Rinse opened eyes for several minutes under running water and consult a

doctor.

Skin Contact: Immediately wash with water and soap and rinse thoroughly.

Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.

Ingestion: Immediately call a doctor.

Step-by-Step Disposal Procedure
The proper disposal of tetranor-PGDM is primarily dictated by the solvent in which it is

dissolved, typically a flammable liquid like methanol or methyl acetate.

Consult Local Regulations: Always begin by consulting your institution's Environmental

Health and Safety (EHS) office for specific guidelines on chemical waste disposal.

Waste Collection:
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Designate a specific, properly labeled hazardous waste container for flammable liquids.

The container should be compatible with the solvent (e.g., glass or polyethylene).

The label should clearly state "Hazardous Waste," "Flammable Liquid," and list all

chemical constituents, including "tetranor-PGDM" and the solvent (e.g., "Methanol").

Transferring Waste:

Conduct all transfers of waste within a certified chemical fume hood to minimize inhalation

exposure and prevent the ignition of flammable vapors.

Keep the waste container closed when not in use.

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

secondary containment bin away from heat, sparks, open flames, and incompatible

materials.

Final Disposal:

Arrange for the pickup of the hazardous waste container by your institution's EHS or a

licensed hazardous waste disposal company. Do not pour down the drain or dispose of in

regular trash.

Experimental Workflow: Disposal Logic
The following diagram outlines the logical steps for the proper disposal of tetranor-PGDM.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b566031?utm_src=pdf-body
https://www.benchchem.com/product/b566031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Disposal Procedure

Final Steps

Start: Need to Dispose of tetranor-PGDM

Consult Safety Data Sheet (SDS)

Consult Institutional EHS Guidelines

Don Appropriate PPE

Label Hazardous Waste Container

Transfer Waste in Fume Hood

Securely Seal Container

Store in Secondary Containment

Schedule EHS Waste Pickup

End: Disposal Complete

Click to download full resolution via product page

Disposal Workflow for Tetranor-PGDM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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